Cas no 1353988-48-3 (2-[(2-Dimethylamino-cyclohexyl)-methyl-amino]-ethanol)

• Product Name: 2-[(2-Dimethylamino-cyclohexyl)-methyl-amino]-ethanol
• CAS No: 1353988-48-3
• MF: C₁₁H₂₄N₂O
• MW: 200.321063041687
• CID: 2161322
• Update Time: 2025-11-06

2-[(2-Dimethylamino-cyclohexyl)-methyl-amino]-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[(2-Dimethylamino-cyclohexyl)-methyl-amino]-ethanol
• 2-((2-(Dimethylamino)cyclohexyl)(methyl)amino)ethanol
• AM94980
• 2-[(2-Dimethylaminocyclohexyl)methylamino]ethanol

• Inchi： 1S/C11H24N2O/c1-12(2)10-6-4-5-7-11(10)13(3)8-9-14/h10-11,14H,4-9H2,1-3H3
• InChI Key： WHNOKDUXQMHHRV-UHFFFAOYSA-N
• SMILES： OCCN(C)C1CCCCC1N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 161
• Topological Polar Surface Area: 26.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on 2-[(2-Dimethylamino-cyclohexyl)-methyl-amino]-ethanol

2-[(2-Dimethylamino-cyclohexyl)-methyl-amino]-ethanol (CAS No. 1353988-48-3): A Comprehensive Overview

2-[(2-Dimethylamino-cyclohexyl)-methyl-amino]-ethanol (CAS No. 1353988-48-3) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, with its unique structural features, presents a fascinating subject for researchers and industry professionals alike. The 2-dimethylamino-cyclohexyl moiety combined with the methyl-amino-ethanol group creates a versatile molecular framework that enables diverse applications.

The chemical structure of 2-[(2-Dimethylamino-cyclohexyl)-methyl-amino]-ethanol features a cyclohexyl ring substituted with dimethylamino and methylaminoethanol groups. This configuration contributes to its interesting physicochemical properties, including solubility characteristics and potential biological activity. Researchers are particularly interested in how the dimethylamino-cyclohexyl component influences the compound's behavior in various environments, making it a valuable subject for structure-activity relationship studies.

In pharmaceutical applications, compounds containing the methyl-amino-ethanol functional group have shown promise in drug development. The presence of both tertiary amine and hydroxyl groups in 2-[(2-Dimethylamino-cyclohexyl)-methyl-amino]-ethanol suggests potential for interactions with biological targets, sparking interest in its possible therapeutic applications. Current research trends focus on exploring its utility as a building block for more complex molecules in drug discovery programs.

The synthesis of 2-[(2-Dimethylamino-cyclohexyl)-methyl-amino]-ethanol typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. The 1353988-48-3 CAS registry number serves as a unique identifier for this specific compound, distinguishing it from similar structures in chemical databases. Analytical techniques such as NMR spectroscopy and mass spectrometry are crucial for characterizing and verifying the identity of this compound.

From a commercial perspective, 2-[(2-Dimethylamino-cyclohexyl)-methyl-amino]-ethanol has seen growing demand in the fine chemicals market. Suppliers specializing in research chemicals often list this compound among their offerings, catering to pharmaceutical companies and academic institutions. The global market for such specialized intermediates continues to expand, driven by increased investment in drug discovery and development.

Recent scientific literature highlights the potential of 2-dimethylamino-cyclohexyl containing compounds in addressing various biological targets. Researchers are investigating how structural modifications to this core scaffold might enhance desired properties while minimizing unwanted effects. These studies contribute valuable data to the field of medicinal chemistry and molecular design.

Quality control is paramount when working with 2-[(2-Dimethylamino-cyclohexyl)-methyl-amino]-ethanol, particularly for research applications. Reputable suppliers provide detailed certificates of analysis, ensuring researchers receive material with verified purity and composition. Proper storage conditions, typically under inert atmosphere at controlled temperatures, help maintain the compound's stability over time.

The environmental and safety profile of 1353988-48-3 follows standard laboratory chemical handling protocols. While not classified as highly hazardous, appropriate precautions should be taken when handling this compound, including the use of personal protective equipment and proper ventilation. Material safety data sheets provide essential guidance for safe handling and disposal procedures.

In the context of green chemistry initiatives, researchers are exploring more sustainable synthetic routes to 2-[(2-Dimethylamino-cyclohexyl)-methyl-amino]-ethanol. Efforts focus on reducing solvent waste, improving atom economy, and employing catalytic methods where possible. These advancements align with the pharmaceutical industry's growing commitment to environmentally responsible practices.

Analytical method development for 2-dimethylamino-cyclohexyl derivatives remains an active area of research. Advanced chromatographic techniques coupled with mass spectrometry enable precise quantification and impurity profiling of these compounds. Such methods are crucial for quality assurance in both research and potential manufacturing settings.

The intellectual property landscape surrounding 2-[(2-Dimethylamino-cyclohexyl)-methyl-amino]-ethanol and related compounds continues to evolve. Patent filings reveal ongoing interest in this chemical space, particularly for pharmaceutical applications. Researchers and companies working with this compound should conduct thorough patent searches to navigate this complex landscape effectively.

Looking forward, the scientific community anticipates continued exploration of 1353988-48-3 and its derivatives. The compound's structural features offer numerous possibilities for modification and optimization, making it a valuable tool for medicinal chemists. As research progresses, new applications and insights into this interesting molecule are likely to emerge.

For researchers seeking 2-[(2-Dimethylamino-cyclohexyl)-methyl-amino]-ethanol, it's important to source the compound from reputable suppliers who can provide comprehensive documentation and support. The availability of custom synthesis services also enables access to analogs and derivatives for specialized research needs, further expanding the potential applications of this chemical scaffold.